Cas no 1564662-05-0 (4-Chloro-7-fluoro-6-methylquinoline)

• Product Name: 4-Chloro-7-fluoro-6-methylquinoline
• CAS No: 1564662-05-0
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• CID: 6317480
• PubChem ID: 103996030
• Update Time: 2025-06-29

4-Chloro-7-fluoro-6-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 1564662-05-0
• EN300-4379674
• 4-Chloro-7-fluoro-6-methylquinoline

• Inchi： 1S/C10H7ClFN/c1-6-4-7-8(11)2-3-13-10(7)5-9(6)12/h2-5H,1H3
• InChI Key： MHWJMZVHVHPCLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=C(C(C)=CC2=1)F

Computed Properties

• Exact Mass: 195.0251051g/mol
• Monoisotopic Mass: 195.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-7-fluoro-6-methylquinoline

Introduction to 4-Chloro-7-fluoro-6-methylquinoline (CAS No. 1564662-05-0)

4-Chloro-7-fluoro-6-methylquinoline, identified by its Chemical Abstracts Service (CAS) number 1564662-05-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 4-Chloro-7-fluoro-6-methylquinoline, including the presence of a chlorine substituent at the 4-position, a fluorine atom at the 7-position, and a methyl group at the 6-position, contribute to its unique chemical properties and potential pharmacological effects.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. Notably, chloroquine and mefloquine are prominent examples of quinoline derivatives that have been widely used in the treatment of malaria. The introduction of fluorine and chlorine atoms into the quinoline ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. 4-Chloro-7-fluoro-6-methylquinoline has emerged as a promising candidate in this context. Studies have demonstrated that quinoline derivatives exhibit potent activity against various bacterial and fungal strains. The fluorine atom at the 7-position is particularly noteworthy, as it has been shown to improve binding affinity to bacterial enzymes, thereby enhancing antimicrobial efficacy.

Moreover, the methyl group at the 6-position contributes to the steric hindrance around the quinoline ring, which can influence both the pharmacokinetic profile and target specificity of the compound. This structural modification allows for fine-tuning of biological activity, making 4-Chloro-7-fluoro-6-methylquinoline a versatile scaffold for designing next-generation antimicrobial agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-Chloro-7-fluoro-6-methylquinoline with biological targets with high accuracy. Molecular docking studies have revealed that this compound interacts strongly with bacterial topoisomerases and DNA gyrase, enzymes essential for bacterial DNA replication and transcription. These findings suggest that 4-Chloro-7-fluoro-6-methylquinoline may inhibit bacterial growth by disrupting DNA replication mechanisms.

Additionally, preclinical studies have explored the potential applications of 4-Chloro-7-fluoro-6-methylquinoline in treating fungal infections. Fungal pathogens pose a significant threat to human health, particularly in immunocompromised individuals. Quinoline derivatives have shown promise in combating resistant fungal strains by targeting unique metabolic pathways that are less susceptible to existing antifungal drugs.

The synthesis of 4-Chloro-7-fluoro-6-methylquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These methods not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

The pharmacological profile of 4-Chloro-7-fluoro-6-methylquinoline is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is crucial for drugs intended to act intracellularly, as it ensures adequate penetration into target tissues. Additionally, the compound's metabolic stability allows for prolonged half-life in vivo, reducing the frequency of dosing required for therapeutic efficacy.

In conclusion, 4-Chloro-7-fluoro-6-methylquinoline (CAS No. 1564662-05-0) represents a significant advancement in antimicrobial drug development. Its unique structural features and demonstrated biological activity make it a valuable asset in the fight against resistant pathogens. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern medicinal chemistry.